Cas no 1807937-24-1 (cis2-(methoxymethyl)cyclobutanamine)

• Product Name: cis2-(methoxymethyl)cyclobutanamine
• CAS No: 1807937-24-1
• MF: C₆H₁₃NO
• MW: 115.17
• CID: 5103398
• Update Time: 2026-03-03

cis2-(methoxymethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(methoxymethyl)cyclobutan-1-amine
• cis2-(methoxymethyl)cyclobutanamine

• Inchi： 1S/C6H13NO/c1-8-4-5-2-3-6(5)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： NSUHDXDXMDDKGW-PHDIDXHHSA-N
• SMILES： [C@@H]1(N)CC[C@@H]1COC

Additional information on cis2-(methoxymethyl)cyclobutanamine

Introduction to cis2-(methoxymethyl)cyclobutanamine (CAS No. 1807937-24-1)

cis2-(methoxymethyl)cyclobutanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1807937-24-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This cyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclobutane ring substituted with a methoxymethyl group and an amine functionality, which together contribute to its distinct chemical behavior and reactivity.

The cis configuration of the molecule is particularly noteworthy, as it influences the spatial arrangement of functional groups, which can have profound implications for its biological activity. The presence of the methoxymethyl moiety introduces a degree of lipophilicity while also providing a site for further chemical modification, making this compound a versatile intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as pharmacophores in drug design. The rigid three-membered ring structure of cyclobutane can enhance binding affinity and metabolic stability, key factors in the development of novel therapeutic agents. cis2-(methoxymethyl)cyclobutanamine is no exception, and its unique structural features have positioned it as a candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The combination of the amine group and the methoxymethyl substituent allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific biological targets. For instance, modifications at the amine position can introduce hydrogen bonding capabilities, while the methoxymethyl group can serve as a precursor for ether-based linkages commonly found in biologically active compounds.

Recent studies have highlighted the utility of cyclobutane derivatives in addressing various therapeutic challenges. Researchers have demonstrated that such compounds can exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them promising candidates for anti-inflammatory drugs. Additionally, the structural rigidity of cyclobutane derivatives can improve pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration.

The cis2-(methoxymethyl)cyclobutanamine molecule has been investigated in several preclinical studies aimed at identifying novel pharmacological targets. Its ability to interact with biological macromolecules has led to its exploration as a scaffold for developing small-molecule inhibitors. The amine group provides a hydrogen bond donor capability, which is crucial for interactions with proteins, while the methoxymethyl moiety enhances solubility and membrane permeability.

In synthetic chemistry, cis2-(methoxymethyl)cyclobutanamine serves as a valuable building block for constructing more complex molecules. Its reactivity allows for cross-coupling reactions, nucleophilic substitutions, and other transformations that are essential for drug discovery pipelines. The compound's stability under various reaction conditions further enhances its appeal as an intermediate in multi-step syntheses.

The pharmaceutical industry has been particularly interested in cycloalkylamine derivatives due to their potential as central structures in drug molecules. The ability to fine-tune electronic and steric properties through functional group modifications makes compounds like cis2-(methoxymethyl)cyclobutanamine highly adaptable for different therapeutic applications. Researchers are exploring its use in developing treatments for neurological disorders, where precise molecular interactions are critical.

Advances in computational chemistry have also contributed to the study of cis2-(methoxymethyl)cyclobutanamine by enabling virtual screening and molecular docking simulations. These methods allow scientists to predict binding affinities and optimize lead structures before experimental validation. The integration of computational tools with traditional synthetic approaches has accelerated the discovery process, making compounds like this one more accessible for drug development.

Future research directions may focus on expanding the chemical space explored by derivatives of cis2-(methoxymethyl)cyclobutanamine. By incorporating additional functional groups or exploring different stereochemical configurations, scientists could uncover novel biological activities that were previously unexplored. The compound's versatility makes it an excellent candidate for generating libraries of diverse molecules suitable for high-throughput screening.

In conclusion, cis2-(methoxymethyl)cyclobutanamine (CAS No. 1807937-24-1) represents a promising entity in pharmaceutical research due to its unique structural features and potential applications. Its role as a synthetic intermediate and pharmacophore underscores its importance in medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain at the forefront of drug discovery efforts.